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Compound of Interest

Compound Name: (Benzhydryloxy)acetic acid

CAS No.: 21409-25-6

Cat. No.: B1208167

Get Quote

Executive Summary
Diphenylmethoxyacetic acid (DPMA, CAS: 7475-61-8) is the terminal carboxylic acid metabolite

of the antihistamine Diphenhydramine (DPHM).[1] Its analysis is critical in pharmacokinetic

profiling and forensic toxicology to distinguish parent drug ingestion from metabolic clearance.

This guide characterizes the fragmentation behavior of DPMA under Electron Ionization (EI)

and Electrospray Ionization (ESI). While EI provides a fingerprint-rich spectrum dominated by

the benzhydryl moiety, ESI (Negative Mode) offers molecular specificity through

decarboxylation pathways.
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Property Detail

IUPAC Name 2-(Diphenylmethoxy)acetic acid

Formula C₁₅H₁₄O₃

Exact Mass 242.0943 Da

Structure Ph₂CH–O–CH₂–COOH

Key Lability

The ether linkage (C–O) is the primary site of

fragility, followed by the carboxyl group

(decarboxylation).

Fragmentation Pathways: The Core Mechanisms
Electron Ionization (GC-MS)
In EI (70 eV), DPMA undergoes extensive fragmentation. The molecular ion (

, m/z 242) is rarely observed due to the instability of the ether bond.

Primary Pathway (α-Cleavage/Inductive): The ionization of the ether oxygen triggers the

cleavage of the benzhydryl-oxygen bond. This generates the stable Diphenylmethyl cation

(Benzhydryl cation) at m/z 167.

Secondary Pathway (Rearrangement): The m/z 167 ion often loses

to form the Fluorenyl cation at m/z 165, a highly diagnostic aromatic system.

Alternative Pathway (Ether Retention): Cleavage of the

bond yields the Diphenylmethoxy cation at m/z 183. This is less abundant but structurally
significant as it retains the oxygen.

Electrospray Ionization (LC-MS/MS)
DPMA is an acidic molecule (

), making Negative Mode (ESI-) the preferred ionization method.
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Precursor Ion:

at m/z 241.

Primary Fragment (Neutral Loss): Collision-Induced Dissociation (CID) triggers the loss of

(44 Da), resulting in the m/z 197 product ion (

).

Secondary Fragment: Further energy can cleave the ether bond, but unlike EI, the charge is

retained on the anionic oxygen moiety, often yielding smaller acetate fragments or radical

anions depending on the collision energy.
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Figure 1: Comparative fragmentation pathways of DPMA under Hard (EI) and Soft (ESI)

ionization.

Comparative Analysis: EI vs. ESI
Feature GC-MS (EI) LC-MS/MS (ESI Negative)

Primary Ion m/z 167 (Fragment) m/z 241 (Precursor)

Diagnostic Utility
Structural fingerprinting;

confirms benzhydryl core.

Quantification; confirms intact

acid.

Sensitivity
High for fragments; low for

molecular ion.
High for molecular ion.[2]

Derivatization

Required (e.g., MTBSTFA or

BSTFA) to improve volatility

and peak shape.

Not Required; direct injection.

Interference

m/z 167 is common to many

diphenyl compounds (non-

specific).

m/z 241 -> 197 transition is

highly specific to the acid

structure.

Expert Insight: For complex biological matrices (plasma/urine), LC-MS/MS is superior due to

the specificity of the 241->197 transition. GC-MS requires derivatization, and the m/z 167 peak

can suffer interference from other benzhydryl metabolites or degradation products.

Experimental Protocols
Protocol A: GC-MS Analysis (Derivatized)
Best for: Broad metabolic profiling and forensic confirmation.

Extraction: Acidify 500 µL urine/plasma with 50 µL 1M HCl. Extract with 2 mL Toluene

(preferred over ether to reduce emulsion). Centrifuge and collect organic layer.

Derivatization: Evaporate toluene to dryness under

. Reconstitute in 50 µL Ethyl Acetate + 50 µL MTBSTFA (N-tert-Butyldimethylsilyl-N-
methyltrifluoroacetamide). Incubate at 60°C for 30 mins.
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Note: This forms the TBDMS-ester derivative (MW 242 + 114 = 356).

GC Settings: DB-5MS column. Inject 1 µL splitless. Ramp 100°C to 300°C at 15°C/min.

Detection: Monitor m/z 299 (Loss of t-butyl from TBDMS) and m/z 167 (Benzhydryl).

Protocol B: LC-MS/MS Analysis (Direct)
Best for: High-throughput quantification.

Sample Prep: Protein precipitation.[3][4] Add 100 µL plasma to 300 µL cold Acetonitrile

(containing 0.1% Formic Acid). Vortex and centrifuge (10,000g, 5 min).

LC Conditions: C18 Column (e.g., Agilent Zorbax Eclipse Plus), 2.1 x 50 mm.

Mobile Phase A:

+ 0.1% Formic Acid.[5]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[6]

Gradient: 10% B to 90% B over 5 mins.

MS Settings (Triple Quad):

Source: ESI Negative Mode.[4][7][8]

MRM Transition 1 (Quant): 241.1

197.1 (CE: 15-20 eV).

MRM Transition 2 (Qual): 241.1

165.1 (High energy collision, ~35 eV).
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Ionization Species
m/z
(Experimental)

Identity Origin

EI (70 eV) 167
Benzhydryl

Cation
-cleavage of

ether

EI (70 eV) 183
Diphenylmethoxy

Cation

Cleavage of

acetate

EI (70 eV) 165 Fluorenyl Cation
Rearrangement

of m/z 167

ESI (-) 241
Deprotonated

Molecular Ion
Parent

ESI (-) 197
Decarboxylated

Anion
Neutral loss of
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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